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Compound of Interest

Compound Name: Biotin sodium

Cat. No.: B1264966

Essential Safety and Handling Guide for Biotin
Sodium

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Biotin Sodium and its derivatives in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and maintain a secure research environment.

Note on "Biotin Sodium": The term "Biotin Sodium" can refer to the simple sodium salt of
Biotin (Vitamin B7) or various modified biotin derivatives that exist as sodium salts. While D-
Biotin itself is not classified as a hazardous substance, some derivatives may have different
safety profiles.[1] It is crucial to always consult the specific Safety Data Sheet (SDS) for the
particular biotin compound being used. This guide provides a general framework based on the
properties of D-Biotin and incorporates safety measures for related compounds.

Personal Protective Equipment (PPE)

Standard laboratory practice dictates the use of appropriate PPE to minimize exposure, even
when handling substances not classified as hazardous. For powdered biotin compounds, the
primary concern is the inhalation of dust and contact with skin and eyes.
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Protective Equipment Specification Purpose

Safety glasses with side-
_ ] Protects eyes from splashes or
) shields or goggles conforming )
Eye Protection contact with the powder form
to EN166 (EU) or NIOSH (US).
[2]

of the reagent.

Chemical-resistant gloves ] )
) o Prevents skin contact with the
Hand Protection (e.g., nitrile). Gloves must be )
) ) chemical.
inspected prior to use.

Laboratory coat. For some
] derivatives, fire/flame resistant Provides a barrier against
Body Protection ) ] ) ) ]
and impervious clothing may accidental spills.

be recommended.[2]

Generally not required under
normal use with adequate
ventilation.[3] If dust formation
is significant or if exposure ] ] ]
) ) o Prevents inhalation of fine
Respiratory Protection limits are exceeded, a full-face )
) ] particles.
respirator or a disposable half-
mask dust filter (in accordance
with standard EN149) may be

necessary.[2]

Operational Plan: Handling Procedures

Adherence to a strict operational workflow is essential for minimizing risk and ensuring the
integrity of the experiment.

1. Preparation and Weighing:

Handle the compound in a well-ventilated area, such as a chemical fume hood, to prevent
the formation and inhalation of dust and aerosols.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, ensure all necessary PPE is worn correctly.
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o Use appropriate tools (e.g., spatula, weigh boats) to handle the solid material.
2. Dissolution and Use:

« If preparing a solution, add the solid to the solvent slowly to avoid splashing.
o Keep containers tightly closed when not in use.

e Avoid contact with skin and eyes.

3. General Hygiene:

e Wash hands thoroughly after handling and before breaks.

e Do not eat, drink, or smoke in the laboratory area.

o Contaminated clothing should be removed and laundered before reuse.

The following diagram outlines the standard workflow for handling Biotin Sodium in a
laboratory setting.
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Standard Laboratory Workflow for Handling Biotin Sodium.

Disposal Plan
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Proper disposal of Biotin Sodium and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

» Waste Classification: Treat unused Biotin Sodium and any materials contaminated with it as
chemical waste. Do not dispose of it down the drain or in regular solid waste.

e Solid Waste:

o Collect unused or expired Biotin Sodium powder in its original container or a clearly
labeled, sealed container for solid chemical waste.

o Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a
designated, sealed plastic bag or container.

e Liquid Waste:

o Solutions containing Biotin Sodium should be collected in a dedicated, leak-proof, and
chemically resistant container.

e Labeling:

o All waste containers must be clearly labeled with the full chemical name, concentration,
associated hazards, and the date of accumulation.

o Storage and Disposal:

o Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials.

o Dispose of all waste in accordance with local, state, and federal environmental
regulations.

Safety Data

While specific toxicity data for Biotin Sodium is not readily available, the following tables
provide relevant physical and chemical properties for D-Biotin and general occupational
exposure limits for dust.
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Physical and Chemical Properties of D-Biotin

Property Value

Appearance White to creamy-white solid/very fine powder.

Molecular Formula C10H16N203S.

Molecular Weight 244.31 g/mol .

Melting Point 227-228.9 °C.

Solubility SqubIe.in water. The sodium salt is highly
soluble in water.

pH 4.5 (0.01% solution).

Occupational Exposure Limits

No specific occupational exposure limits have been established for Biotin. However, for

"Particulates Not Otherwise Regulated” (PNOR), which may include Biotin dust, the following

limits are often applied:

Jurisdiction Exposure Limit (Respirable Fraction)
US - Tennessee OELs 5 mg/m3
US - Michigan ELs 5 mg/m3

Canada - Prince Edward Island OELs

10 mg/m3 (Inhalable particles)

Emergency Procedures

First-Aid Measures
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Exposure Route

Procedure

Inhalation

Move the victim to fresh air. If symptoms occur,
get medical attention. If not breathing, give

artificial respiration.

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention if

irritation develops or persists.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and get medical attention.

Spill and Leak Procedures

e Minor Spills:

o Ensure adequate ventilation and wear appropriate PPE.

o Sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled

container for disposal.

o Clean the spill area with water.

o Major Spills:

o Evacuate personnel from the area.

o Control personal contact by wearing appropriate PPE.

o Prevent the spillage from entering drains or water courses.

o Alert emergency services and inform them of the location and nature of the hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1264966?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=BP2321&productDescription=BIOTIN+1GR&vendorId=VN00033897&countryCode=US&language=en
https://datasheets.scbt.com/sc-207358.pdf
https://www.neb.com/en/-/media/catalog/msds/s/d/s/n/7/sdsn7024-cae.pdf?rev=d2c6b5d9c76e4693b5cfdc9915b96f77&hash=30FBD0775F1A3AFFE671EE831E9D5EBE
https://www.benchchem.com/product/b1264966#personal-protective-equipment-for-handling-biotin-sodium
https://www.benchchem.com/product/b1264966#personal-protective-equipment-for-handling-biotin-sodium
https://www.benchchem.com/product/b1264966#personal-protective-equipment-for-handling-biotin-sodium
https://www.benchchem.com/product/b1264966#personal-protective-equipment-for-handling-biotin-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1264966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

